Cas no 315683-83-1 (5-(4-methylphenyl)-N-2-(morpholin-4-yl)ethylthieno2,3-dpyrimidin-4-amine)
5-(4-methylphenyl)-N-2-(morpholin-4-yl)ethylthieno2,3-dpyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-methylphenyl)-N-2-(morpholin-4-yl)ethylthieno2,3-dpyrimidin-4-amine
- AKOS000539930
- Oprea1_694730
- MFCD02329363
- Z31239380
- MLS000528770
- 5-(4-methylphenyl)-N-(2-morpholin-4-ylethyl)thieno[2,3-d]pyrimidin-4-amine
- HMS2348E16
- 315683-83-1
- CCG-23288
- SMR000121245
- 5-(4-methylphenyl)-N-[2-(morpholin-4-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine
- CHEMBL1576560
- Oprea1_565794
- F1143-3262
- (2-Morpholin-4-yl-ethyl)-(5-p-tolyl-thieno[2,3-d]pyrimidin-4-yl)-amine
- N-(2-morpholinoethyl)-5-(p-tolyl)thieno[2,3-d]pyrimidin-4-amine
- Thieno[2,3-d]pyrimidin-4-amine, 5-(4-methylphenyl)-N-[2-(4-morpholinyl)ethyl]-
-
- Inchi: 1S/C19H22N4OS/c1-14-2-4-15(5-3-14)16-12-25-19-17(16)18(21-13-22-19)20-6-7-23-8-10-24-11-9-23/h2-5,12-13H,6-11H2,1H3,(H,20,21,22)
- InChI Key: DLWFEKNOTMFPDS-UHFFFAOYSA-N
- SMILES: C1=NC(NCCN2CCOCC2)=C2C(C3=CC=C(C)C=C3)=CSC2=N1
Computed Properties
- Exact Mass: 354.15143251g/mol
- Monoisotopic Mass: 354.15143251g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 412
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 78.5Ų
Experimental Properties
- Density: 1.258±0.06 g/cm3(Predicted)
- Boiling Point: 580.2±50.0 °C(Predicted)
- pka: 6.77±0.10(Predicted)
5-(4-methylphenyl)-N-2-(morpholin-4-yl)ethylthieno2,3-dpyrimidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1143-3262-2μmol |
5-(4-methylphenyl)-N-[2-(morpholin-4-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine |
315683-83-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1143-3262-5μmol |
5-(4-methylphenyl)-N-[2-(morpholin-4-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine |
315683-83-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1143-3262-10μmol |
5-(4-methylphenyl)-N-[2-(morpholin-4-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine |
315683-83-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1143-3262-20μmol |
5-(4-methylphenyl)-N-[2-(morpholin-4-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine |
315683-83-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1143-3262-1mg |
5-(4-methylphenyl)-N-[2-(morpholin-4-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine |
315683-83-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1143-3262-2mg |
5-(4-methylphenyl)-N-[2-(morpholin-4-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine |
315683-83-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1143-3262-3mg |
5-(4-methylphenyl)-N-[2-(morpholin-4-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine |
315683-83-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1143-3262-4mg |
5-(4-methylphenyl)-N-[2-(morpholin-4-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine |
315683-83-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1143-3262-5mg |
5-(4-methylphenyl)-N-[2-(morpholin-4-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine |
315683-83-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1143-3262-10mg |
5-(4-methylphenyl)-N-[2-(morpholin-4-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine |
315683-83-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
5-(4-methylphenyl)-N-2-(morpholin-4-yl)ethylthieno2,3-dpyrimidin-4-amine Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 5-(4-methylphenyl)-N-2-(morpholin-4-yl)ethylthieno2,3-dpyrimidin-4-amine
Introduction to 5-(4-methylphenyl)-N-2-(morpholin-4-yl)ethylthieno[2,3-d]pyrimidin-4-amine (CAS No. 315683-83-1)
5-(4-methylphenyl)-N-2-(morpholin-4-yl)ethylthieno[2,3-d]pyrimidin-4-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 315683-83-1, belongs to the class of thieno[2,3-d]pyrimidines, which are known for their broad spectrum of biological activities, including antiviral, anticancer, and anti-inflammatory properties. The presence of a thieno[2,3-d]pyrimidine core combined with substituents such as 4-methylphenyl and morpholin-4-yl enhances its pharmacological profile, making it a promising candidate for further investigation.
The structural complexity of 5-(4-methylphenyl)-N-2-(morpholin-4-yl)ethylthieno[2,3-d]pyrimidin-4-amine lies in its intricate arrangement of rings and functional groups. The thieno[2,3-d]pyrimidine scaffold is a fused ring system consisting of a thiophene ring connected to a pyrimidine ring, which provides a stable backbone for drug design. The 4-methylphenyl group attached to the thiophene ring introduces hydrophobicity and may influence the compound's binding affinity to biological targets. Additionally, the morpholin-4-yl group on the N-2 position adds a basic nitrogen atom, which can participate in hydrogen bonding and salt formation, further modulating its pharmacokinetic properties.
In recent years, there has been a growing interest in developing novel small molecules that target specific biological pathways associated with diseases. The thieno[2,3-d]pyrimidine derivatives have shown particular promise in this regard. For instance, studies have demonstrated that compounds with this core structure can inhibit kinases and other enzymes involved in cancer cell proliferation. The 5-(4-methylphenyl)-N-2-(morpholin-4-yl)ethylthieno[2,3-d]pyrimidin-4-amine is being investigated for its potential to disrupt these pathways by interacting with key proteins. Preliminary in vitro studies suggest that this compound exhibits moderate activity against certain cancer cell lines, making it an attractive candidate for further preclinical development.
The synthesis of 5-(4-methylphenyl)-N-2-(morpholin-4-yl)ethylthieno[2,3-d]pyrimidin-4-amine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the formation of the thieno[2,3-d]pyrimidine core through cyclization reactions. Subsequent functionalization steps introduce the 4-methylphenyl and morpholin-4-yl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve the desired substitutions efficiently. The final product is characterized using spectroscopic methods (e.g., NMR, IR) and mass spectrometry to confirm its identity and purity.
One of the key challenges in pharmaceutical development is understanding how a compound behaves in vivo. Animal models are commonly used to assess the efficacy and safety of new drugs before they can be tested in humans. The 5-(4-methylphenyl)-N-2-(morpholin-4-yl)ethylthieno[2,3-d]pyrimidin-4-amine has been evaluated in several animal studies to determine its pharmacokinetic profile and potential side effects. These studies have provided valuable insights into how the compound is metabolized and excreted by the body. Additionally, they have helped identify any toxicological concerns that need to be addressed before human trials can begin.
The potential therapeutic applications of 5-(4-methylphenyl)-N-2-(morpholin-4-yilethieno[2,3-d]pyrimidin - - - - - - - - - - - - - - -- -- -- -- -- -- -- -- -- --- --- --- --- --- --- --- --- --- --- --- --- --- --- ---- 33333333333333333333
315683-83-1 (5-(4-methylphenyl)-N-2-(morpholin-4-yl)ethylthieno2,3-dpyrimidin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)